2,2,3,3,3-pentafluoro-N-methoxy-N-methylpropanamide
Overview
Description
2,2,3,3,3-Pentafluoro-N-methoxy-N-methylpropanamide (PFMA) is a synthetic compound that has been used in a number of scientific research applications. It is an amide of pentafluoroacetic acid and is used primarily for its ability to bind with proteins and other biological molecules. PFMA has been used in a variety of research applications, including as a ligand for affinity chromatography, as a reagent for peptide synthesis, and as a stabilizing agent for proteins.
Scientific Research Applications
2,2,3,3,3-pentafluoro-N-methoxy-N-methylpropanamide has a number of applications in scientific research. It is commonly used as a ligand for affinity chromatography, which is a technique used to separate molecules based on their affinity for a specific binding partner. 2,2,3,3,3-pentafluoro-N-methoxy-N-methylpropanamide can also be used as a reagent for peptide synthesis, as it is able to bind to the carboxyl group of amino acids. Additionally, 2,2,3,3,3-pentafluoro-N-methoxy-N-methylpropanamide has been used as a stabilizing agent for proteins, as it is able to bind to the hydrophobic regions of proteins and keep them in their native conformation.
Mechanism of Action
2,2,3,3,3-pentafluoro-N-methoxy-N-methylpropanamide works by binding to the hydrophobic regions of proteins and other biological molecules. This interaction is driven by hydrogen bonding and van der Waals forces. The binding of 2,2,3,3,3-pentafluoro-N-methoxy-N-methylpropanamide to proteins helps to stabilize them, preventing them from denaturing or unfolding.
Biochemical and Physiological Effects
2,2,3,3,3-pentafluoro-N-methoxy-N-methylpropanamide has been studied for its potential to affect biochemical and physiological processes. Studies have shown that 2,2,3,3,3-pentafluoro-N-methoxy-N-methylpropanamide can inhibit the activity of certain enzymes, such as proteases and phospholipases. Additionally, 2,2,3,3,3-pentafluoro-N-methoxy-N-methylpropanamide has been shown to inhibit the activity of certain bacterial strains, such as E. coli and S. aureus.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2,2,3,3,3-pentafluoro-N-methoxy-N-methylpropanamide in lab experiments is its ability to bind to proteins and other biological molecules. This makes it a useful tool for affinity chromatography and peptide synthesis. Additionally, 2,2,3,3,3-pentafluoro-N-methoxy-N-methylpropanamide is relatively stable, meaning that it can be stored for long periods of time without degrading. However, 2,2,3,3,3-pentafluoro-N-methoxy-N-methylpropanamide is not suitable for use in all experiments, as it can be toxic to certain cells and organisms.
Future Directions
There are a number of potential future directions for 2,2,3,3,3-pentafluoro-N-methoxy-N-methylpropanamide. One potential application is in drug delivery, as 2,2,3,3,3-pentafluoro-N-methoxy-N-methylpropanamide could be used to package and deliver drugs to specific targets in the body. Additionally, 2,2,3,3,3-pentafluoro-N-methoxy-N-methylpropanamide could be used to develop new peptide-based drugs and vaccines. Finally, 2,2,3,3,3-pentafluoro-N-methoxy-N-methylpropanamide could be used to create novel materials for use in medical devices, such as implants and prosthetics.
Synthesis Methods
2,2,3,3,3-pentafluoro-N-methoxy-N-methylpropanamide is synthesized through a series of reactions starting with pentafluoroacetic acid. The acid is first reacted with trimethylamine in the presence of a base to form the corresponding amide. The amide is then reacted with a Grignard reagent, such as methylmagnesium bromide, to form the 2,2,3,3,3-pentafluoro-N-methoxy-N-methylpropanamide. The reaction is typically carried out in an aprotic solvent, such as tetrahydrofuran, and can be further purified by recrystallization.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2,2,3,3,3-pentafluoro-N-methoxy-N-methylpropanamide involves the reaction of pentafluoropropionyl fluoride with N-methoxy-N-methylamine in the presence of a base.", "Starting Materials": [ "Pentafluoropropionyl fluoride", "N-methoxy-N-methylamine", "Base (e.g. triethylamine)" ], "Reaction": [ "Add N-methoxy-N-methylamine to a flask containing a base", "Add pentafluoropropionyl fluoride dropwise to the flask while stirring", "Heat the reaction mixture to reflux for several hours", "Cool the mixture and extract the product with a suitable solvent", "Purify the product by recrystallization or column chromatography" ] } | |
CAS RN |
1240317-98-9 |
Product Name |
2,2,3,3,3-pentafluoro-N-methoxy-N-methylpropanamide |
Molecular Formula |
C5H6F5NO2 |
Molecular Weight |
207.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
